Cas no 2171591-55-0 (3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171591-55-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6585631
• PubChem ID: 165581194
• Update Time: 2025-06-28

3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2-cyclobutylpropyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171591-55-0
• EN300-1529694

• Inchi： 1S/C26H30N2O5/c1-16(17-7-6-8-17)14-27-25(31)23(13-24(29)30)28-26(32)33-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,16-17,22-23H,6-8,13-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： WLMBZHFXGSGIHH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC(C)C1CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid – A Versatile Compound in Synthetic Chemistry and Drug Development

3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a complex organic molecule with a unique structural framework that combines multiple functional groups, making it a valuable intermediate in the synthesis of bioactive compounds. The compound’s molecular architecture features a central propanoic acid backbone, which is modified by two distinct side chains: a 2-cyclobutylpropyl group and a fluoren-9-ylmethoxycarbonyl amino functionality. This combination of substituents enables the compound to serve as a scaffold for further chemical modifications, which is critical in the development of pharmaceuticals targeting specific biological pathways.

Recent advancements in synthetic organic chemistry have highlighted the importance of multifunctional compounds like 3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the design of drug candidates. The fluoren-9-ylmethoxycarbonyl group, derived from the fluorene ring system, is known for its stability and ability to enhance solubility in aqueous environments. This property is particularly advantageous for developing drugs that require high bioavailability. Meanwhile, the 2-cyclobutylpropyl substituent introduces steric bulk and hydrophobicity, which can modulate the compound’s interaction with biological targets such as receptors or enzymes.

Studies published in 2023 have demonstrated the potential of 3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a precursor for molecules with anti-inflammatory activity. Researchers at the University of Tokyo reported that derivatives of this compound exhibit selective inhibition of the NF-κB pathway, a key mediator of inflammatory responses. The fluoren-9-ylmethoxycarbonyl group was found to stabilize the compound’s conformation, enhancing its binding affinity to the target protein. This finding underscores the importance of the compound’s structural complexity in optimizing biological activity.

Another area of interest is the role of 3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the development of targeted drug delivery systems. The fluoren-9-ylmethoxycarbonyl functionality can be conjugated with targeting ligands such as antibodies or peptides, enabling the compound to selectively accumulate in diseased tissues. This approach is being explored for cancer therapies, where the compound’s hydrophobic 2-cyclobutylpropyl group may facilitate penetration into tumor cells while minimizing systemic toxicity.

From a synthetic perspective, the synthesis of 3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves multi-step reactions that require precise control of reaction conditions. A 2024 study in the Journal of Organic Chemistry described a novel method to introduce the fluoren-9-ylmethoxycarbonyl group via a coupling reaction, which significantly improved the yield of the final product. This advancement highlights the compound’s potential as a building block for large-scale pharmaceutical production.

Moreover, the compound’s carbamoyl functionality allows for further derivatization, enabling the creation of analogs with tailored properties. For example, replacing the 2-cyclobutylpropyl group with smaller alkyl chains could reduce the molecule’s size, making it more suitable for oral administration. Conversely, extending the fluoren-9-ylmethoxycarbonyl chain might enhance its ability to interact with specific protein domains, broadening its therapeutic applications.

Despite its promise, the compound’s development faces challenges related to its chemical stability and metabolic degradation. Researchers are actively exploring strategies to improve its pharmacokinetic profile, such as incorporating fluoren-9-ylmethoxycarbonyl derivatives with enhanced resistance to enzymatic breakdown. These efforts are critical for ensuring the compound’s efficacy in vivo.

Looking ahead, 3-(2-cyclobutylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is likely to play a pivotal role in the next generation of therapeutics. Its structural versatility, combined with recent advances in synthetic chemistry, positions it as a key player in the development of drugs for inflammatory diseases, cancer, and neurodegenerative disorders. Continued research into its functional modifications will further expand its potential applications in biomedical science.